Cas no 101885-12-5 (Octyl 4-cyclohexylbutanoate)

Octyl 4-cyclohexylbutanoate structure
Octyl 4-cyclohexylbutanoate structure
Product Name:Octyl 4-cyclohexylbutanoate
CAS No:101885-12-5
MF:C18H34O2
MW:282.461366176605
CID:1131316
PubChem ID:71332681
Update Time:2025-04-20

Octyl 4-cyclohexylbutanoate Chemical and Physical Properties

Names and Identifiers

    • Octyl 4-cyclohexylbutanoate
    • 101885-12-5
    • Cyclohexanebutanoic acid, octyl ester
    • DTXSID50761078
    • Inchi: 1S/C18H34O2/c1-2-3-4-5-6-10-16-20-18(19)15-11-14-17-12-8-7-9-13-17/h17H,2-16H2,1H3
    • InChI Key: UBHXDGZYWCEJJY-UHFFFAOYSA-N
    • SMILES: O(CCCCCCCC)C(CCCC1CCCCC1)=O

Computed Properties

  • Exact Mass: 282.25602
  • Monoisotopic Mass: 282.255880323g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 12
  • Complexity: 232
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7.1
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.3

Octyl 4-cyclohexylbutanoate Related Literature

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